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Compound of Interest

Compound Name: 2-Bromo-5-chlorophenol

Cat. No.: B087913

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Bromo-5-
chlorophenol as a key intermediate in the synthesis of novel agrochemicals. The unique
structural characteristics of this compound, featuring both bromine and chlorine substituents on
a phenolic ring, offer versatile reactivity for the development of herbicides, fungicides, and
insecticides.[1]

Overview of 2-Bromo-5-chlorophenol

2-Bromo-5-chlorophenol is a halogenated aromatic compound that serves as a valuable

building block in organic synthesis. Its physical and chemical properties are summarized in the
table below.

Property Value Reference
CAS Number 13659-23-9 [1]
Molecular Formula CeH4BrClO [1]
Molecular Weight 207.45 g/mol [1]

Off-white to light brown
Appearance ) ] [1]
crystalline solid

Melting Point 63-67 °C [1]
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The reactivity of 2-Bromo-5-chlorophenol is primarily governed by its phenolic hydroxyl group
and the two halogen substituents. The hydroxyl group allows for etherification and esterification
reactions, while the bromine and chlorine atoms are amenable to nucleophilic substitution and
cross-coupling reactions. This multi-faceted reactivity makes it an ideal starting material for
creating a diverse range of agrochemical candidates.[1]

Application in Herbicide Synthesis: 2-(2-Bromo-5-
chlorophenoxy)acetic acid

A significant application of 2-Bromo-5-chlorophenol in agrochemical research is in the
synthesis of phenoxyacetic acid herbicides. These compounds are known to act as synthetic
auxins, disrupting plant growth. The following protocol details the synthesis of 2-(2-Bromo-5-
chlorophenoxy)acetic acid, a potential herbicidal agent.

Experimental Protocol: Synthesis of 2-(2-Bromo-5-
chlorophenoxy)acetic acid

Materials:

2-Bromo-5-chlorophenol

o Ethyl chloroacetate

e Anhydrous potassium carbonate

e Anhydrous acetone

e Sodium hydroxide

e Hydrochloric acid

o Diethyl ether

Anhydrous magnesium sulfate

Procedure:
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 Etherification: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-Bromo-5-chlorophenol (1 equivalent) in anhydrous acetone.

e Add anhydrous potassium carbonate (1.5 equivalents) to the solution.

e Add ethyl chloroacetate (1.2 equivalents) dropwise to the stirring mixture.
» Heat the reaction mixture to reflux and maintain for 12-16 hours.

o Monitor the reaction progress by thin-layer chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature and filter off the
potassium carbonate.

o Evaporate the acetone under reduced pressure to obtain the crude ethyl 2-(2-bromo-5-
chlorophenoxy)acetate.

» Hydrolysis: Dissolve the crude ester in ethanol and add a 10% aqueous solution of sodium
hydroxide.

 Stir the mixture at room temperature for 4-6 hours until the hydrolysis is complete (monitored
by TLC).

 Acidification and Extraction: Remove the ethanol under reduced pressure. Dilute the
agueous residue with water and acidify to pH 2 with concentrated hydrochloric acid.

e The product, 2-(2-Bromo-5-chlorophenoxy)acetic acid, will precipitate as a solid.
« Filter the solid, wash with cold water, and dry.

» For further purification, the product can be recrystallized from a suitable solvent system (e.g.,
ethanol/water).

Logical Workflow for Herbicide Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols: 2-Bromo-5-
chlorophenol in Agrochemical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087913#2-bromo-5-chlorophenol-in-agrochemical-
research]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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